Cas no 265986-74-1 (2-Imidazolidinethione,4,5-dihydroxy-1-methyl-)

• Product Name: 2-Imidazolidinethione,4,5-dihydroxy-1-methyl-
• CAS No: 265986-74-1
• MF: C₄H₈N₂O₂S
• MW: 148.183519363403
• MDL: MFCD03001193
• CID: 247739
• PubChem ID: 2763436
• Update Time: 2025-05-22

2-Imidazolidinethione,4,5-dihydroxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinethione,4,5-dihydroxy-1-methyl-
• 4,5-dihydroxy-1-methylimidazolidine-2-thione
• 4,5-DIHYDROXY-1-METHYLTETRAHYDRO-2H-IMIDAZOLE-2-THIONE
• dihydroxymethyltetrahydroimidazolethione
• DTXSID80376957
• MFCD03001193
• 4, 5-dihydroxy-1-methylimidazolidine-2-thione
• FT-0680086
• SCHEMBL21291819
• 2-Imidazolidinethione, 4,5-dihydroxy-1-methyl-
• 12R-0001
• J-016486
• J-514093
• 265986-74-1
• Oprea1_446479
• AKOS005069686

• MDL： MFCD03001193
• Inchi： 1S/C4H8N2O2S/c1-6-3(8)2(7)5-4(6)9/h2-3,7-8H,1H3,(H,5,9)
• InChI Key： PMLULKKCEWWGHV-UHFFFAOYSA-N
• SMILES： S=C1NC(C(N1C)O)O

Computed Properties

• Exact Mass: 148.03100
• Monoisotopic Mass: 148.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Melting Point: 132-134°
• PSA: 87.82000
• LogP: -1.29020

2-Imidazolidinethione,4,5-dihydroxy-1-methyl- Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines

Additional information on 2-Imidazolidinethione,4,5-dihydroxy-1-methyl-

2-Imidazolidinethione,4,5-dihydroxy-1-methyl- (CAS No. 265986-74-1)

The compound 2-imidazolidinethione,4,5-dihydroxy-1-methyl- (CAS No. 265986-74-1) is a unique organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of imidazolidinethiones, which are known for their versatile applications in drug design, catalysis, and advanced materials. The CAS registry number 265986-74-1 uniquely identifies this compound in scientific literature and regulatory databases.

The molecular structure of 2-imidazolidinethione,4,5-dihydroxy-1-methyl is characterized by a five-membered ring system containing sulfur atoms and hydroxyl groups. The presence of the imidazolidine ring with thione functionality introduces unique electronic properties that make this compound highly reactive under certain conditions. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive molecules and advanced polymers.

One of the most notable aspects of 2-imidazolidinethione,4,5-dihydroxy-1-methyl is its ability to undergo various transformations under mild reaction conditions. For instance, researchers have demonstrated that this compound can serve as a versatile building block for constructing heterocyclic frameworks with intricate architectures. These frameworks are of particular interest in drug discovery due to their potential to interact with biological targets such as enzymes and receptors.

In terms of synthesis, 2-imidazolidinethione,4,5-dihydroxy-1-methyl can be prepared through a variety of routes, including condensation reactions involving aminothiols and carbonyl compounds. The hydroxyl groups at positions 4 and 5 play a critical role in directing the reactivity of the molecule during these reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, making it more accessible for large-scale applications.

The physical properties of 2-imidazolidinethione,4,5-dihydroxy-1-methyl are also worth noting. It exhibits a high degree of solubility in polar solvents due to the presence of hydrophilic functional groups. Additionally, its thermal stability has been studied extensively, revealing that it can withstand moderate heating without significant decomposition. These properties make it suitable for use in both laboratory settings and industrial processes.

From an application standpoint, 2-imidazolidinethione,4,5-dihydroxy-1-methyl has found utility in several areas. In the pharmaceutical industry, it has been explored as a potential lead compound for anti-inflammatory and antitumor agents. Its ability to form stable complexes with metal ions has also led to its use as a ligand in catalytic systems for organic transformations.

Recent research has further expanded the scope of applications for 2-imidazolidinethione,4,5-dihydroxy-1-methyl. For example, studies have shown that it can act as a precursor for the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials have promising applications in gas storage, sensing technologies, and drug delivery systems.

In conclusion, 2-imidazolidinethione,4,5-dihydroxy-1-methyl (CAS No. 265986-74-1) is a multifaceted compound with a rich chemical profile that continues to inspire innovative research across various disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry and materials science.